Cas no 933713-14-5 (Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-)

• Product Name: Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-
• CAS No: 933713-14-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 999629
• Update Time: 2024-02-09

Cyclopropanamine, 2-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-
• 2-(4-methyl-2-thiazolyl)Cyclopropanamine

• Inchi： 1S/C7H10N2S/c1-4-3-10-7(9-4)5-2-6(5)8/h3,5-6H,2,8H2,1H3
• InChI Key： OZCSYLWBZYYVIZ-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=NC(C)=CS1

Computed Properties

• Exact Mass: 154.056
• Monoisotopic Mass: 154.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 258.7±33.0 °C(Predicted)
• pka: 8.24±0.40(Predicted)